N-(3-cyanopentan-3-yl)acetamide

• IUPAC Name: N-(3-cyanopentan-3-yl)acetamide
• InChI: InChI=1S/C8H14N2O/c1-4-8(5-2,6-9)10-7(3)11/h4-5H2,1-3H3,(H,10,11)
• InChI Key: WKPMJCFAFDOIGJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(C#N)NC(=O)C
• Molecular Formula: C8H14N2O
• Molecular Weight: 154.21 g/mol
• CAS RN: 100911-83-9

Description

N-(3-cyanopentan-3-yl)acetamide is an organic compound with the molecular formula C8H14N2O. It is a derivative of acetamide, which is the simplest amide formed from acetic acid.

Scientific Research Applications

Heterocyclic Synthesis and Medicinal Chemistry

N-(1-cyano-1-ethylpropyl)acetamide serves as a valuable precursor for heterocyclic compounds. Its carbonyl and cyano functional groups enable reactions with various reagents, leading to diverse heterocyclic structures. Researchers have explored its potential in building novel organic molecules. .

Wound Healing and Antioxidant Effects

Novel 3-cyano-N-pyridinyl acetamide derivatives have shown positive effects on wound healing. These compounds reduce lipid peroxidation and enhance antioxidant capacity during the wound healing process. In animal studies, topical application of these derivatives accelerated wound closure and increased tissue glutathione levels. .

Flavonoid Modification and Bioavailability Enhancement

In a related context, acetamide-modified flavonoids have been studied for their impact on bioavailability, antioxidant properties, and ADMET toxicity. .

Cyanoacetylation for Heterocyclic Ring Construction

Researchers have employed N-cyanoacetamide derivatives, including N-(1-cyano-1-ethylpropyl)acetamide, in the construction of heterocyclic rings. .

Mechanism of Action

Target of Action

It’s known that cyanoacetamide derivatives are considered privileged structures and are extensively utilized as reactants in the formation of a variety of heterocyclic compounds . These compounds have drawn the attention of biochemists due to their diverse biological activities .

Mode of Action

It’s known that the carbonyl and the cyano functions of cyanoacetamide derivatives enable reactions with common bidentate reagents to form a variety of heterocyclic compounds . The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions .

Biochemical Pathways

It’s known that n-cyanoacetamides are important precursors for heterocyclic synthesis . They are involved in the formation of biologically active novel heterocyclic moieties .

Result of Action

It’s known that many derivatives of cyanoacetamide have diverse biological activities .

Action Environment

It’s known that the compound has a melting point of 66-68 degrees celsius , which suggests that it may be stable under normal environmental conditions.